Cas no 123445-46-5 (Morpholine, 4-(1-oxo-2-propenyl)-3-(phenylmethyl)-, (S)-)
Morpholine, 4-(1-oxo-2-propenyl)-3-(phenylmethyl)-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- Morpholine, 4-(1-oxo-2-propenyl)-3-(phenylmethyl)-, (S)-
-
- Inchi: 1S/C14H17NO2/c1-2-14(16)15-8-9-17-11-13(15)10-12-6-4-3-5-7-12/h2-7,13H,1,8-11H2/t13-/m0/s1
- InChI Key: LNQGZJYOJUJERB-ZDUSSCGKSA-N
- SMILES: N1(C(=O)C=C)CCOC[C@@H]1CC1=CC=CC=C1
Experimental Properties
- Density: 1.102±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 410.0±34.0 °C(Predicted)
- pka: -1.08±0.40(Predicted)
Morpholine, 4-(1-oxo-2-propenyl)-3-(phenylmethyl)-, (S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6709480-0.05g |
1-[(3S)-3-benzylmorpholin-4-yl]prop-2-en-1-one |
123445-46-5 | 90% | 0.05g |
$246.0 | 2023-07-09 |
Morpholine, 4-(1-oxo-2-propenyl)-3-(phenylmethyl)-, (S)- Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on Morpholine, 4-(1-oxo-2-propenyl)-3-(phenylmethyl)-, (S)-
Recent Advances in the Study of Morpholine, 4-(1-oxo-2-propenyl)-3-(phenylmethyl)-, (S)- (CAS: 123445-46-5)
In recent years, the compound Morpholine, 4-(1-oxo-2-propenyl)-3-(phenylmethyl)-, (S)- (CAS: 123445-46-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
The compound, characterized by its morpholine core and propenyl-phenylmethyl substituents, has been identified as a promising scaffold for the development of novel bioactive molecules. Recent studies have highlighted its role as a key intermediate in the synthesis of chiral ligands and catalysts, which are essential for asymmetric synthesis in pharmaceutical manufacturing. Additionally, its structural features suggest potential interactions with biological targets, making it a candidate for further pharmacological investigation.
A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for Morpholine, 4-(1-oxo-2-propenyl)-3-(phenylmethyl)-, (S)-, emphasizing its enantioselective synthesis. The researchers utilized advanced catalytic systems to achieve high yields and enantiomeric excess, paving the way for scalable production. This development is particularly significant for the pharmaceutical industry, where enantiopure compounds are often required for drug efficacy and safety.
In another groundbreaking study, researchers investigated the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. Preliminary in vitro assays demonstrated moderate inhibitory activity against cyclooxygenase-2 (COX-2), suggesting its possible application in the development of anti-inflammatory agents. Further optimization of the compound's structure could enhance its potency and selectivity, opening new avenues for therapeutic intervention.
Moreover, computational modeling studies have provided insights into the molecular interactions between Morpholine, 4-(1-oxo-2-propenyl)-3-(phenylmethyl)-, (S)- and its biological targets. Molecular docking simulations revealed favorable binding affinities with certain protein receptors, supporting its potential as a lead compound for drug discovery. These findings underscore the importance of integrating computational and experimental approaches in modern drug development.
Despite these promising results, challenges remain in the practical application of this compound. Issues such as solubility, stability, and bioavailability need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcoming these hurdles and translating laboratory findings into clinical applications.
In conclusion, Morpholine, 4-(1-oxo-2-propenyl)-3-(phenylmethyl)-, (S)- (CAS: 123445-46-5) represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable subject for ongoing and future research. Continued exploration of its synthetic routes, biological effects, and therapeutic potential will undoubtedly contribute to advancements in drug discovery and development.
123445-46-5 (Morpholine, 4-(1-oxo-2-propenyl)-3-(phenylmethyl)-, (S)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)